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Compound of Interest

Compound Name: ML191

Cat. No.: B15603092

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe and efficient

laboratory environment is paramount. This guide provides essential, immediate safety and

logistical information for handling ML191, a selective antagonist of the GPR55 receptor.

Adherence to these protocols is critical for minimizing risk and ensuring the integrity of your

research.

Immediate Safety and Handling Protocols
ML191, in its solid form, is not classified as a hazardous substance according to the Globally

Harmonized System (GHS).[1] However, as with any chemical compound, it is crucial to follow

standard laboratory safety procedures to minimize exposure and ensure a safe working

environment. The following table summarizes the key safety and handling information for

ML191.
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Parameter Information Source

Chemical Name

5-phenyl-3-(1-(1-(p-

tolyl)cyclopropane-1-

carbonyl)piperidin-4-yl)-1,3,4-

oxadiazol-2(3H)-one

Cayman Chemical

CAS Number 931695-79-3 Cayman Chemical

Molecular Formula C24H25N3O3 Cayman Chemical

Molecular Weight 403.5 g/mol Cayman Chemical

Appearance Crystalline solid [2]

Solubility
Soluble in DMSO (approx. 5

mg/ml)
[2]

Storage -20°C [2]

Personal Protective Equipment (PPE)
While ML191 is not classified as hazardous, the use of appropriate personal protective

equipment is a mandatory and fundamental laboratory practice.[1]

PPE Category Specification Rationale

Hand Protection Nitrile or latex gloves

Prevents direct skin contact

with the compound and its

solvent.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from potential

splashes of the compound or

its solution.

Body Protection Laboratory coat
Protects skin and personal

clothing from accidental spills.

Engineering Controls
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Control Specification Rationale

Ventilation
Work in a well-ventilated area

or a chemical fume hood.

Minimizes inhalation of any

airborne particles or solvent

vapors.

Eyewash Station Readily accessible

Provides immediate

decontamination in case of eye

contact.

Safety Shower Readily accessible

Provides immediate

decontamination in case of

large-scale skin contact.

Step-by-Step Handling and Disposal Plan
A clear and structured workflow is essential for the safe handling and disposal of ML191. The

following diagram and procedural steps outline the recommended process from receiving the

compound to its final disposal.

ML191 Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of ML191.

Procedural Steps
1. Receiving and Storage:
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Upon receipt, verify the integrity of the container.

Store the compound at -20°C in a tightly sealed container, as recommended.[2]

2. Preparation of Stock Solution:

Before handling, ensure you are wearing the appropriate PPE: a lab coat, gloves, and safety

glasses.

Work in a well-ventilated area or a chemical fume hood.

To make a stock solution, dissolve the crystalline solid in Dimethyl Sulfoxide (DMSO).[2] For

example, to create a 10 mM stock solution, dissolve 4.035 mg of ML191 in 1 mL of DMSO.

3. Experimental Use:

When using the ML191 stock solution in experiments, continue to wear all required PPE.

Avoid direct contact with the solution and inhalation of any aerosols.

4. Waste Collection:

All materials that have come into contact with ML191, including pipette tips, tubes, and

gloves, should be considered chemical waste.

Collect all liquid and solid waste in a designated and clearly labeled hazardous waste

container.

5. Disposal:

Dispose of the hazardous waste according to your institution's and local environmental

regulations.

Do not pour ML191 or its solutions down the drain.

First Aid Measures
In the event of accidental exposure, follow these first aid procedures.[1]
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Exposure Route First Aid Procedure

After Inhalation
Move the individual to fresh air. If they

experience any complaints, consult a doctor.

After Skin Contact

The product is generally not irritating to the skin.

However, it is good practice to wash the affected

area with soap and water.

After Eye Contact
Rinse the opened eye for several minutes under

running water.

After Swallowing If symptoms persist, consult a doctor.

By adhering to these safety protocols and operational plans, researchers can confidently and

safely handle ML191, fostering a secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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